1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone

• IUPAC Name: 1-(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone
• InChI: InChI=1S/C16H16N2OS2/c19-15(11-14-7-4-10-20-14)18-9-8-17-16(18)21-12-13-5-2-1-3-6-13/h1-7,10H,8-9,11-12H2
• InChI Key: YXQGTCHPTNCMLX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2)C(=O)CC3=CC=CS3
• Molecular Formula: C16H16N2OS2
• Molecular Weight: 316.4 g/mol

Description

1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone is a novel compound that has gained attention in scientific research due to its potential as a therapeutic agent. It belongs to the class of imidazole derivatives and has shown promising results in various studies.

Mechanism Of Action

The mechanism of action of 1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and proteins involved in cellular processes, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
Studies have shown that 1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone exhibits significant biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit bacterial and fungal growth, and reduce inflammation in animal models.

Advantages And Limitations For Lab Experiments

One of the major advantages of 1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone is its broad-spectrum activity against various biological targets. This makes it a potential candidate for the development of novel therapeutics. However, the compound's low solubility in water and poor bioavailability may limit its use in clinical applications.

Future Directions

There are several future directions for the research and development of 1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone. Some of these include:
1. Developing novel analogs with improved solubility and bioavailability.
2. Investigating the compound's potential as a therapeutic agent for various diseases, including cancer, bacterial and fungal infections, and inflammatory disorders.
3. Studying the compound's mechanism of action in more detail to identify potential targets for drug development.
4. Conducting pre-clinical and clinical trials to evaluate the compound's safety and efficacy in humans.
Conclusion
In conclusion, 1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone is a promising compound that has shown potential as a therapeutic agent. Its broad-spectrum activity and ability to induce apoptosis in cancer cells make it a potential candidate for the development of novel therapeutics. However, more research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone involves the reaction of 2-thiophenecarboxaldehyde, benzyl mercaptan, and imidazole in the presence of a base. The reaction proceeds via a condensation reaction and yields the desired product in good yield.

Scientific Research Applications

1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone has been extensively studied for its potential as a therapeutic agent. It has been found to exhibit a wide range of biological activities, including antitumor, antibacterial, antifungal, and anti-inflammatory properties.